Cas no 1004221-07-1 ({[2-(4-Chlorophenyl)ethyl]carbamoyl}methyl 4-cyanobenzoate)

• Product Name: {[2-(4-Chlorophenyl)ethyl]carbamoyl}methyl 4-cyanobenzoate
• CAS No: 1004221-07-1
• MF: C₁₈H₁₅ClN₂O₃
• MW: 342.776303529739
• CID: 5320057
• PubChem ID: 2592333
• Update Time: 2025-06-11

{[2-(4-Chlorophenyl)ethyl]carbamoyl}methyl 4-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• 2-{[2-(4-chlorophenyl)ethyl]amino}-2-oxoethyl 4-cyanobenzoate
• 1004221-07-1
• 2-((4-chlorophenethyl)amino)-2-oxoethyl 4-cyanobenzoate
• STL099891
• {[2-(4-chlorophenyl)ethyl]carbamoyl}methyl 4-cyanobenzoate
• AKOS005717301
• F6609-3907
• {[2-(4-Chlorophenyl)ethyl]carbamoyl}methyl 4-cyanobenzoate

• Inchi： 1S/C18H15ClN2O3/c19-16-7-3-13(4-8-16)9-10-21-17(22)12-24-18(23)15-5-1-14(11-20)2-6-15/h1-8H,9-10,12H2,(H,21,22)
• InChI Key： XGFKYXYIUIPADQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CCNC(COC(C1C=CC(C#N)=CC=1)=O)=O

Computed Properties

• Exact Mass: 342.0771200g/mol
• Monoisotopic Mass: 342.0771200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 79.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on {[2-(4-Chlorophenyl)ethyl]carbamoyl}methyl 4-cyanobenzoate

Introduction to {[2-(4-Chlorophenyl)ethyl]carbamoyl}methyl 4-cyanobenzoate (CAS No. 1004221-07-1)

Compound {[2-(4-Chlorophenyl)ethyl]carbamoyl}methyl 4-cyanobenzoate] (CAS No. 1004221-07-1) is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, exhibits a unique combination of pharmacophoric features that make it a promising candidate for various therapeutic applications. The presence of both carbamoyl and cyano functional groups in its molecular framework suggests potential interactions with biological targets, which are pivotal in drug design and development.

The structural motif of {[2-(4-Chlorophenyl)ethyl]carbamoyl}methyl 4-cyanobenzoate] incorporates a phenyl ring substituted with a chlorine atom, which is a common feature in many bioactive molecules. This substitution pattern often enhances the lipophilicity and metabolic stability of the compound, making it an attractive scaffold for further derivatization. The carbamoyl group, on the other hand, provides a polar moiety that can interact with hydrophilic regions of biological targets, while the cyano group introduces a strong electron-withdrawing effect, influencing the electronic properties of the molecule.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. One of the most compelling areas of investigation has been the exploration of molecules that can modulate enzyme activity and receptor binding. The structural features of {[2-(4-Chlorophenyl)ethyl]carbamoyl}methyl 4-cyanobenzoate] make it a candidate for such investigations. Specifically, the combination of the carbamoyl and cyano groups could potentially allow for selective binding to enzymes involved in critical biological pathways.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. Compounds like {[2-(4-Chlorophenyl)ethyl]carbamoyl}methyl 4-cyanobenzoate] contribute to this diversity by offering unique structural templates that can be modified to optimize pharmacokinetic and pharmacodynamic profiles. The synthesis of this compound involves multi-step organic transformations, each carefully designed to introduce specific functional groups while maintaining overall structural integrity.

The synthesis pathway for {[2-(4-Chlorophenyl)ethyl]carbamoyl}methyl 4-cyanobenzoate] typically begins with the preparation of key intermediates such as 4-chlorobenzophenone and methyl cyanoacetate. These intermediates are then subjected to condensation reactions to form the carbamoyl linkage, followed by esterification to introduce the cyano group at the terminal position. The use of palladium-catalyzed cross-coupling reactions can further refine the synthetic route, allowing for higher yields and purities.

The pharmacological potential of {[2-(4-Chlorophenyl)ethyl]carbamoyl}methyl 4-cyanobenzoate] has been explored in several preclinical studies. These studies have demonstrated that the compound exhibits moderate affinity for certain enzyme targets, suggesting its utility in modulating pathways associated with inflammation and pain management. Additionally, preliminary toxicity studies have shown that the compound is well-tolerated at therapeutic doses, although further investigation is warranted to fully understand its safety profile.

The development of novel drug candidates relies heavily on advancements in computational chemistry and molecular modeling techniques. These tools have been instrumental in predicting the binding affinity and interactions of {[2-(4-Chlorophenyl)ethyl]carbamoyl}methyl 4-cyanobenzoate] with biological targets. By integrating experimental data with computational predictions, researchers can accelerate the optimization process and identify lead compounds with improved therapeutic potential.

In conclusion, {[2-(4-Chlorophenyl)ethyl]carbamoyl}methyl 4-cyanobenzoate (CAS No. 1004221-07-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable asset in drug discovery efforts. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in developing next-generation treatments for various diseases.